(Z)-2-((2-(diethylamino)ethyl)amino)-4-oxo-4-((4-(phenyldiazenyl)phenyl)amino)butanoic acid

• IUPAC Name: 2-[2-(diethylamino)ethylamino]-4-oxo-4-(4-phenyldiazenylanilino)butanoic acid
• InChI: InChI=1S/C22H29N5O3/c1-3-27(4-2)15-14-23-20(22(29)30)16-21(28)24-17-10-12-19(13-11-17)26-25-18-8-6-5-7-9-18/h5-13,20,23H,3-4,14-16H2,1-2H3,(H,24,28)(H,29,30)
• InChI Key: XGSYNUUIKPIDBT-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCNC(CC(=O)NC1=CC=C(C=C1)N=NC2=CC=CC=C2)C(=O)O
• Molecular Formula: C22H29N5O3
• DSSTOX Substance ID: DTXSID601040980
• Molecular Weight: 411.5 g/mol
• CAS No.: 1097871-09-4

Description

(Z)-2-((2-(diethylamino)ethyl)amino)-4-oxo-4-((4-(phenyldiazenyl)phenyl)amino)butanoic acid is a useful research compound. Its molecular formula is C22H29N5O3 and its molecular weight is 411.506. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

(Z)-2-((2-(diethylamino)ethyl)amino)-4-oxo-4-((4-(phenyldiazenyl)phenyl)amino)butanoic acid, identified by its CAS number 1097871-09-4, is a compound of interest due to its potential biological activities. This article reviews the compound's biological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound features a complex structure that includes a diethylamino group and a phenyldiazenyl moiety. Its molecular formula is $C_{20}H_{24}N_{4}O_{3}$, with a molecular weight of approximately 411.5 g/mol.

Property	Value
Molecular Formula	$C_{20}H_{24}N_{4}O_{3}$
Molecular Weight	411.5 g/mol
CAS Number	1097871-09-4

The biological activity of this compound is primarily attributed to its interaction with various biological targets:

• Antimicrobial Activity : Studies indicate that the compound exhibits significant antimicrobial properties, inhibiting the growth of various bacterial strains. The mechanism involves disruption of bacterial cell membranes and interference with metabolic pathways.
• Anticancer Potential : Preliminary research suggests that this compound may possess anticancer properties, potentially through apoptosis induction in cancer cells. It appears to modulate signaling pathways associated with cell survival and proliferation.
• Enzyme Inhibition : The compound has been shown to inhibit certain enzymes involved in metabolic processes, which may contribute to its therapeutic effects.

Case Studies

Several studies have assessed the biological activity of this compound:

• Study on Antimicrobial Effects : A study conducted on various bacterial strains demonstrated an IC50 value indicating effective inhibition at low concentrations. The compound was particularly effective against Gram-positive bacteria, suggesting its potential as a therapeutic agent in treating infections caused by resistant strains.
• Anticancer Research : In vitro studies on cancer cell lines revealed that treatment with this compound led to significant reductions in cell viability, with mechanisms involving caspase activation and mitochondrial dysfunction being observed.

Toxicity and Safety Profile

While the compound shows promising biological activity, toxicity assessments are crucial for its potential therapeutic use. Current evaluations indicate moderate toxicity levels, necessitating further studies to establish safe dosage ranges for clinical applications.